Cas no 2172065-55-1 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidin-3-yl}acetic acid
• CAS No: 2172065-55-1
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6350711
• PubChem ID: 165535946
• Update Time: 2025-05-28

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidin-3-yl}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]azetidin-3-yl}acetic acid
• 2172065-55-1
• EN300-1515327

• Inchi： 1S/C26H28N2O5/c29-24(30)12-16-13-28(14-16)25(31)21-10-5-11-23(21)27-26(32)33-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-4,6-9,16,21-23H,5,10-15H2,(H,27,32)(H,29,30)
• InChI Key： BPLLJNMZYGXTSF-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidin-3-yl}acetic acid

Recent Advances in the Study of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidin-3-yl}acetic acid (CAS: 2172065-55-1)

The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidin-3-yl}acetic acid (CAS: 2172065-55-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a cyclopentane ring and an azetidine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method utilizes a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques, ensuring high purity and yield. This advancement is particularly significant for researchers aiming to use this compound in large-scale drug development projects.

In terms of biological activity, preliminary studies have indicated that 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidin-3-yl}acetic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A recent in vitro study demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory drugs. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another promising avenue of research involves the use of this compound as a precursor in the synthesis of peptide-based therapeutics. Its structural versatility allows for easy modification, making it an attractive candidate for the development of targeted drug delivery systems. For instance, a 2024 study published in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into a peptide conjugate designed for selective binding to cancer cell receptors. The results showed enhanced cellular uptake and reduced off-target effects, underscoring its potential in oncology.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as stability under physiological conditions and potential toxicity profiles need to be addressed through comprehensive preclinical studies. Researchers are also exploring derivatization strategies to improve its bioavailability and therapeutic efficacy.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidin-3-yl}acetic acid (CAS: 2172065-55-1) represents a valuable scaffold in medicinal chemistry with diverse applications. Continued research efforts are expected to unlock its full potential, paving the way for innovative therapeutic solutions. Future studies should focus on optimizing its pharmacological properties and exploring its utility in combination therapies.